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Compound of Interest

Compound Name: 3-(Aminomethyl)phenol

Cat. No.: B7725217

Essential Safety and Handling Guide for 3-
(Aminomethyl)phenol

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 3-(Aminomethyl)phenol, tailored for researchers, scientists, and drug
development professionals. Adherence to these guidelines is essential for ensuring laboratory
safety and minimizing risks associated with this chemical.

Hazard Identification and Summary

3-(Aminomethyl)phenol is a chemical that poses several health risks. It is classified as
causing skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Some
classifications also indicate it can cause severe skin burns and eye damage.[2] The compound
is harmful if swallowed or inhaled.[3] It is crucial to handle this chemical with appropriate care in
a well-ventilated area to avoid the formation and inhalation of dust.[1][3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All
PPE should be inspected before use and removed carefully after handling the chemical to
avoid cross-contamination.
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Protection Type

Specific Recommendations

Standards & Citations

Eye & Face Protection

Chemical safety goggles or a
face shield where splashing is

a risk.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. A lab coat

should be worn and buttoned.

General guidance for phenols
suggests nitrile gloves for
short-term protection.[4] For
significant contact, specialized
gloves like "silver shield" are

recommended.[5]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation is experienced, or if
dust cannot be controlled at

the source.

A particulates filter conforming
to EN 143 is recommended.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-(Aminomethyl)phenol is critical for safety.

Step 1: Preparation and Workspace Setup

proximity to the workstation.[6]

Ensure that an eyewash station and safety shower are readily accessible and in close

e Work should be conducted in a chemical fume hood to ensure adequate ventilation.

o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment and reagents before introducing the 3-

(Aminomethyl)phenol.

o Prepare a designated waste container for contaminated materials.
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Step 2: Donning Personal Protective Equipment (PPE)

e Put on alab coat and ensure it is fully buttoned.

o Don chemical safety goggles. If a significant splash risk exists, also don a face shield.

o Put on the appropriate chemical-resistant gloves. Check for any signs of damage before use.

Step 3: Handling 3-(Aminomethyl)phenol

Carefully open the container inside the chemical fume hood.

Weigh and dispense the solid chemical, avoiding the creation of dust.

If creating a solution, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.[1][3]

Step 4: Post-Handling and Decontamination

o Clean all non-disposable equipment that came into contact with the chemical.
» Wipe down the work surface in the fume hood.

» Dispose of all contaminated disposable materials (e.g., bench paper, pipette tips, gloves) in
the designated hazardous waste container.

o Carefully remove PPE, starting with gloves, then the lab coat, and finally eye protection, to
avoid contaminating your skin or clothing.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact [1] Remove contact lenses if present and easy

to do.[1] Continue rinsing and seek immediate

medical attention.[1]

Remove all contaminated clothing immediately.
[7] Wash off immediately with plenty of soap and
water for at least 15 minutes.[1] For phenol

Skin Contact exposure, it is highly recommended to wipe the
affected area with polyethylene glycol (PEG 300
or 400) if available.[5][7] Seek medical attention

if skin irritation persists.[1]

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1] If
Inhalation the person feels unwell, call a POISON

CENTER or doctor.[1] If breathing has stopped,

provide artificial respiration.[1]

Rinse mouth with water.[1] Do NOT induce
Ingestion vomiting.[8] Call a POISON CENTER or doctor

immediately if you feel unwell.[1]

Storage and Disposal Plan

Storage:

e Store in a dry, cool, and well-ventilated place.[1]

o Keep containers tightly closed to prevent contamination and exposure to air.[1][3]
o Store locked up or in an area accessible only to qualified or authorized personnel.

Disposal Plan: 3-(Aminomethyl)phenol and any materials contaminated with it must be
treated as hazardous waste.
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e Solid Waste:

o Collect excess solid 3-(Aminomethyl)phenol and contaminated disposable materials
(e.g., gloves, paper towels, weighing paper) in a clearly labeled, sealed container suitable
for hazardous waste.

o Do not mix with other waste streams unless instructed to do so by your institution's
environmental health and safety (EHS) office.

e Liquid Waste (Solutions):

o Collect solutions containing 3-(Aminomethyl)phenol in a labeled, leak-proof, and shatter-
proof container.

o The container should be kept closed when not in use.
e Final Disposal:

o All waste must be disposed of through an approved waste disposal plant or licensed
hazardous waste contractor.[1][3]

o Follow all local, regional, and national regulations for hazardous waste disposal.[6]

Emergency Spill Response Workflow

The following diagram outlines the logical workflow for responding to a spill of 3-
(Aminomethyl)phenol.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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